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Abstract
Chiral β-amino alcohols are a cornerstone of modern chemical and pharmaceutical sciences,

serving as indispensable building blocks for a vast array of biologically active molecules, chiral

auxiliaries, and ligands in asymmetric catalysis.[1][2][3] Their prevalence in blockbuster drugs

and natural products underscores the critical need for efficient, scalable, and highly

stereoselective synthetic methods.[2][4] This comprehensive guide provides researchers,

scientists, and drug development professionals with an in-depth overview and practical

protocols for the enantioselective synthesis of these vital compounds. We will explore the

mechanistic underpinnings and experimental nuances of three principal catalytic strategies: the

asymmetric aminohydroxylation of alkenes, the enantioselective ring-opening of epoxides and

aziridines, and the asymmetric hydrogenation of α-amino ketones.

Introduction: The Significance of Chiral β-Amino
Alcohols
The 1,2-amino alcohol motif is a privileged scaffold in medicinal chemistry, found in numerous

pharmaceuticals and natural products.[1][2][5] From the antimalarial agent quinine to HIV
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protease inhibitors like Saquinavir, the precise three-dimensional arrangement of the amine

and alcohol functionalities is paramount to their therapeutic efficacy.[2][6] Beyond their

biological roles, β-amino alcohols are extensively used as chiral ligands for metal catalysts and

as organocatalysts themselves, leveraging the coordinating ability of their nitrogen and oxygen

atoms to create a defined chiral environment for asymmetric transformations.[2][7][8]

The development of catalytic asymmetric methods to access these structures in high

enantiopurity has been a major focus of synthetic chemistry, moving away from classical

resolutions and stoichiometric chiral pool approaches toward more atom-economical and

versatile strategies.[6][9]

Strategic Approaches to Enantioselective Synthesis
Several powerful strategies have emerged for the asymmetric synthesis of β-amino alcohols.

This guide will focus on three of the most direct and widely adopted catalytic methods.
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Caption: Core catalytic strategies for synthesizing chiral β-amino alcohols.

Sharpless Asymmetric Aminohydroxylation (AA)
The Sharpless Asymmetric Aminohydroxylation (AA) is a landmark reaction that provides direct

access to syn-1,2-amino alcohols from alkenes.[1][10][11] This method is mechanistically
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related to the well-known Sharpless Asymmetric Dihydroxylation (AD) and utilizes an osmium

catalyst in conjunction with a chiral cinchona alkaloid-derived ligand to induce

enantioselectivity.[1][11][12]

Mechanistic Rationale and Causality
The reaction proceeds via the formation of a chiral osmium(VIII) imido complex, which then

undergoes a [3+2] or [2+2] cycloaddition with the alkene substrate.[11] The chiral ligand,

typically a phthalazine (PHAL) derivative of dihydroquinine (DHQ) or dihydroquinidine (DHQD),

creates a chiral pocket around the osmium center. This pocket dictates the face-selectivity of

the alkene's approach, thereby controlling the stereochemistry of the newly formed C-O and C-

N bonds.

The choice of nitrogen source is critical and influences both the yield and regioselectivity.[12]

[13] Common nitrogen sources include salts of N-halosulfonamides (e.g., Chloramine-T),

carbamates, and amides.[10][11][12] Hydrolysis of the resulting osmium(VI) azaglycolate

intermediate releases the N-protected β-amino alcohol and regenerates the catalytic species.

[11]
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Sharpless AA Workflow
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Caption: Simplified workflow of the Sharpless Asymmetric Aminohydroxylation.
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Protocol: Asymmetric Aminohydroxylation of an α,β-
Unsaturated Ester
This protocol is adapted from literature procedures for the synthesis of α-hydroxy-β-amino acid

derivatives, which are significant pharmacophores.[1][14]

Materials:

α,β-Unsaturated ester (e.g., methyl cinnamate)

AD-mix-β (contains (DHQD)₂-PHAL, K₂OsO₂(OH)₄, K₃Fe(CN)₆, K₂CO₃)

tert-Butanol (t-BuOH)

Water (deionized)

N-bromoacetamide or other suitable nitrogen source

Sodium sulfite (Na₂SO₃)

Ethyl acetate (EtOAc)

Brine

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the α,β-

unsaturated ester (1.0 mmol) in a 1:1 mixture of t-BuOH and water (10 mL).

Catalyst Addition: Add AD-mix-β (approx. 1.4 g per mmol of substrate) and the nitrogen

source (1.1 mmol) to the flask.

Reaction Execution: Stir the resulting slurry vigorously at room temperature (or 0 °C for more

sensitive substrates) for 12-24 hours. Monitor the reaction progress by TLC or LC-MS. The

causality for vigorous stirring is to ensure proper mixing of the heterogeneous mixture, which

is crucial for reproducible catalytic turnover.
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Quenching: Upon completion, cool the reaction mixture to 0 °C and quench by adding

sodium sulfite (1.5 g). Stir for 1 hour. This step reduces any remaining Os(VIII) species to

lower, less toxic oxidation states.

Extraction: Extract the aqueous mixture with ethyl acetate (3 x 15 mL). The organic layers

are combined.

Work-up: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure.

Purification & Analysis: Purify the crude product by flash column chromatography on silica

gel. Determine the enantiomeric excess (ee) of the product using chiral HPLC.

Substrate Type Typical Ligand
Regioselectivit
y

Typical ee (%) Reference

α,β-Unsaturated

Esters
(DHQD)₂-PHAL

β-Amino-α-

hydroxy
85-99% [1]

Cinnamates (DHQ)₂-AQN

α-Amino-β-

hydroxy

(Reversed)

>90% [14]

Styrenes (DHQ)₂-PHAL Benzylic amine 90-98% [15]

Terminal Alkenes (DHQ)₂-PHAL
N on terminal

carbon
80-95% [13]

Table 1.

Representative

results for the

Sharpless

Asymmetric

Aminohydroxylati

on.

Enantioselective Ring-Opening of Epoxides and
Aziridines
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The nucleophilic ring-opening of prochiral meso-epoxides or aziridines with nitrogen or oxygen

nucleophiles, respectively, provides a powerful and atom-economical route to anti-β-amino

alcohols.[6][16][17] This strategy relies on a chiral catalyst to differentiate between the two

enantiotopic carbons of the substrate, leading to a highly enantioselective attack by the

nucleophile.

Mechanistic Rationale and Causality
The core principle involves the activation of the epoxide or aziridine by a chiral Lewis acid

catalyst. This coordination polarizes a C-X (X = O or N) bond, making one of the electrophilic

carbons more susceptible to nucleophilic attack. The chiral environment created by the

catalyst's ligands sterically shields one face of one of the carbons, directing the incoming

nucleophile to the other carbon, resulting in a desymmetrization.[18] The reaction proceeds via

an Sₙ2-type mechanism, which dictates the anti-stereoselectivity of the product.[19]

A variety of metal-based catalysts, including those of Lanthanides (Sm, Yb), Fe, Sc, and Cu,

have been developed for this transformation.[16][18][20] The choice of metal and ligand is

crucial for achieving high yield and enantioselectivity.
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Asymmetric Epoxide Ring-Opening Workflow
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Caption: Workflow for the enantioselective ring-opening of a meso-epoxide.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 20 Tech Support

https://www.benchchem.com/product/b13167615/docs?utm_src=pdf-body-img#enantioselective-synthesis-of-chiral-amino-alcohols-a-guide-to-modern-catalytic-methods
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13167615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Iron-Catalyzed Asymmetric Ring-Opening of
meso-Epoxides with Anilines
This protocol is based on the development of environmentally benign and recyclable iron(III)

catalysts for the desymmetrization of meso-epoxides.[18]

Materials:

Cyclohexene oxide (or other meso-epoxide)

Aniline (or substituted aniline)

Iron(III) chloride (FeCl₃)

Chiral Schiff base ligand (e.g., derived from a chiral diamine and salicylaldehyde)

Dichloromethane (DCM) or other suitable solvent

Saturated sodium bicarbonate (NaHCO₃) solution

Procedure:

Catalyst Preparation (in situ): In a dry Schlenk flask under an inert atmosphere (N₂ or Ar),

dissolve the chiral ligand (0.055 mmol) in DCM (2 mL). Add FeCl₃ (0.05 mmol) and stir the

mixture at room temperature for 1 hour to generate the active catalyst complex. The in situ

generation is often preferred for convenience and to avoid handling potentially unstable

isolated complexes.

Reaction Setup: To the catalyst solution, add the meso-epoxide (1.0 mmol).

Nucleophile Addition: Add the aniline (1.2 mmol) to the reaction mixture.

Reaction Execution: Stir the reaction at room temperature for 12-24 hours. Monitor the

reaction progress by TLC.

Work-up: Quench the reaction by adding saturated NaHCO₃ solution (10 mL). Extract the

aqueous layer with DCM (3 x 10 mL).
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Purification & Analysis: Combine the organic layers, dry over Na₂SO₄, filter, and concentrate

under reduced pressure. Purify the crude product by flash column chromatography.

Determine the enantiomeric excess via chiral HPLC analysis.

Catalyst
System

Epoxide Nucleophile ee (%) Reference

Fe(III)-Schiff

Base

Cyclohexene

oxide
Aniline up to 99% [18]

SmI₂(BINOL)
Cyclohexene

oxide
o-Anisidine up to 93% [16]

Sc(OTf)₃-

Bipyridine
Stilbene oxide Aniline up to 95% [20]

Table 2.

Performance of

various catalysts

in asymmetric

ring-opening

reactions.

Asymmetric Hydrogenation of α-Amino Ketones
The asymmetric hydrogenation of prochiral ketones is one of the most powerful and industrially

relevant methods for producing chiral alcohols.[21][22][23] When applied to α-amino ketones,

this strategy provides a highly efficient route to chiral β-amino alcohols. The Noyori asymmetric

hydrogenation, utilizing Ruthenium-BINAP catalysts, is a leading technology in this field.[21][22]

Mechanistic Rationale and Causality
The Noyori hydrogenation mechanism involves a metal-ligand bifunctional catalyst.[22] The

substrate ketone coordinates to the ruthenium center. The hydrogen molecule is heterolytically

cleaved across the Ru-N bond of the catalyst, forming a ruthenium hydride (Ru-H) and a

protonated amine ligand (N-H). The hydrogenation then proceeds via a six-membered

pericyclic transition state where the carbonyl oxygen interacts with the acidic N-H proton, and

the carbonyl carbon receives the hydride from the metal center.[24]
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The C₂-symmetric BINAP diphosphine ligand creates a highly ordered and sterically defined

chiral environment, which forces the ketone substrate to coordinate in a specific orientation,

leading to exceptionally high enantioselectivity.[21][22]
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Noyori Asymmetric Hydrogenation Workflow
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Caption: Simplified workflow of the Noyori Asymmetric Hydrogenation.
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Protocol: Ruthenium-Catalyzed Asymmetric
Hydrogenation of an α-Amino Ketone
This protocol is a general representation based on established Noyori hydrogenation

procedures.[21][23]

Materials:

α-(N-protected)-acetophenone (or other α-amino ketone)

[RuCl₂((S)-BINAP)]₂·NEt₃ or similar Ru(II) precatalyst

Methanol (MeOH) or Ethanol (EtOH), degassed

Hydrogen gas (H₂)

High-pressure autoclave or hydrogenation vessel

Procedure:

Reaction Setup: In a glovebox, charge the autoclave vessel with the α-amino ketone

substrate (1.0 mmol) and the Ruthenium precatalyst (0.005-0.01 mmol, S/C ratio 100-200).

Solvent Addition: Add degassed methanol (5-10 mL) to the vessel. The use of degassed

solvent is critical to prevent catalyst deactivation by oxygen.

Hydrogenation: Seal the autoclave. Purge the vessel several times with H₂ gas before

pressurizing to the desired pressure (typically 10-50 atm).

Reaction Execution: Stir the reaction mixture at the desired temperature (e.g., 25-50 °C) for

6-24 hours. The progress can be monitored by taking aliquots (after safely depressurizing)

for HPLC or GC analysis.

Work-up: After the reaction is complete, carefully vent the H₂ pressure and purge the vessel

with nitrogen.

Purification & Analysis: Concentrate the reaction mixture under reduced pressure. Purify the

residue by column chromatography or crystallization to obtain the chiral β-amino alcohol.
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Determine the enantiomeric excess by chiral HPLC or GC.

Catalyst
System

Substrate Pressure (atm) ee (%) Reference

Ru-(S)-BINAP

α-

(acylamino)keton

es

10-100 >98% [23]

Ru-

diphosphine/dia

mine

Aromatic ketones 1-10 (Transfer) >99% [22]

Fe-

diphosphine/dia

mine

Aromatic ketones (Transfer) up to 97% [25]

Table 3. Typical

conditions and

results for

asymmetric

hydrogenation of

ketones.

Conclusion and Future Outlook
The enantioselective synthesis of chiral β-amino alcohols has matured significantly, with

catalytic methods such as Sharpless Asymmetric Aminohydroxylation, asymmetric ring-opening

of epoxides, and asymmetric hydrogenation of ketones now established as robust and reliable

tools. These methods provide access to a wide range of stereochemically defined products with

high levels of enantiopurity.

Future research will likely focus on the development of catalysts based on more abundant and

less toxic metals (e.g., iron, cobalt, copper), the expansion of substrate scope, and the

development of novel reaction pathways, such as direct C-H amination.[9][26] The continued

innovation in this field is paramount for advancing drug discovery and the synthesis of complex

molecular architectures.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 20 Tech Support

https://www.thermofisher.com/sg/en/home/chemicals/learning-center/organic-chemistry-resources/electrophilic-addition-reactions/noyori-asymmetric-hydrogenation.html
https://en.wikipedia.org/wiki/Asymmetric_hydrogenation
https://pubs.rsc.org/en/content/articlelanding/2020/dt/d0dt01204a
https://pmc.ncbi.nlm.nih.gov/articles/PMC7390680/
https://pubs.acs.org/doi/10.1021/acscatal.5c05544
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13167615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural

products and some synthetic complex bio-active molecules. (n.d.). PMC. [Link]

Sharpless oxyamination. (2023, December 2). Wikipedia. [Link]

Sharpless Aminohydroxylation (Oxyamination). (n.d.). Organic Chemistry Portal. [Link]

Alexakis, A., et al. (2005). Enantioselective Ring Opening of meso-Epoxides by Aromatic

Amines Catalyzed by Lanthanide Iodo Binaphtholates. Organic Letters. [Link]

Chen, K., et al. (2001). Reversal of Regioselection in the Sharpless Asymmetric

Aminohydroxylation of Aryl Ester Substrates. Organic Letters. [Link]

Azoulay, S., Manabe, K., & Kobayashi, S. (2005). Catalytic Asymmetric Ring Opening of

meso-Epoxides with Aromatic Amines in Water. Organic Letters. [Link]

Noyori Asymmetric Hydrogenation. (n.d.). SynArchive. [Link]

O'Brien, P. (1999). The Sharpless Asymmetric Aminohydroxylation. ResearchGate. [Link]

Alcaraz, M. L., & Aggarwal, V. K. (2002). Lewis Acid-Mediated Highly Regioselective SN2-

Type Ring-Opening of 2-Aryl-N-tosylazetidines and Aziridines by Alcohols. IIT Kanpur. [Link]

Asymmetric hydrogenation. (2024, January 10). Wikipedia. [Link]

Sau, S., et al. (2023). Cobalt(III)-Catalyzed Synthesis of Chiral 1,2-Amino Alcohols by C–H

Carboamidation. Organic Letters. [Link]

Noyori Hydrogenation. (2022, April 23). YouTube. [Link]

Noble, A., & Anderson, J. C. (2013). Catalytic Enantioselective Methods for Synthesis of 1,2-

Amino Tertiary Alcohols and Their Analogues. Chemical Reviews. [Link]

Werkmeister, S., et al. (2014). An iron variant of the Noyori hydrogenation catalyst for the

asymmetric transfer hydrogenation of ketones. Dalton Transactions. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 20 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5763952/
https://en.wikipedia.org/wiki/Sharpless_oxyamination
https://www.organic-chemistry.org/namedreactions/sharpless-aminohydroxylation.shtm
https://pubs.acs.org/doi/10.1021/ol0475355
https://pubs.acs.org/doi/10.1021/ol0100449
https://www.organic-chemistry.org/abstracts/lit2/628.shtm
https://www.synarchive.com/named-reactions/noyori-asymmetric-hydrogenation
https://www.researchgate.net/publication/251703498_The_Sharpless_Asymmetric_Aminohydroxylation
https://home.iitk.ac.in/~moorthy/SN2.pdf
https://en.wikipedia.org/wiki/Asymmetric_hydrogenation
https://pubs.acs.org/doi/10.1021/acs.orglett.3c03167
https://www.youtube.com/watch?v=Fj-c1G7171A
https://pubs.acs.org/doi/10.1021/cr300316f
https://pubs.rsc.org/en/content/articlelanding/2014/dt/c4dt00444j
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13167615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


β-Amino alcohol synthesis by amination (alkylation). (n.d.). Organic Chemistry Portal. [Link]

Stache, E. E., et al. (2020). Enantioselective radical C–H amination for the synthesis of β-

amino alcohols. PMC. [Link]

Boddeti, G. (2017). A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of

Epoxides. OMICS International. [Link]

Avenoza, A., et al. (2004). α-Amino Acids, β-Amino Alcohols and Related Compounds as

Chiral - Auxiliaries, Ligands and Catalysts in the Asymmetric Aldol Reaction. Ingenta

Connect. [Link]

Wang, Z., et al. (2023). Ring Opening of Aziridines by Pendant Silanols Allows for

Preparations of (±)-Clavaminol H, (±). PMC. [Link]

Examples of pharmaceutical compounds bearing a chiral β‐amino alcohol... (n.d.).

ResearchGate. [Link]

Kumar, M., et al. (2016). Enantioselective syntheses of β-amino alcohols catalyzed by

recyclable chiral Fe(iii) metal complex. RSC Publishing. [Link]

O'Brien, P. (1999). Sharpless Asymmetric Aminohydroxylation: Scope, Limitations, and Use

in Synthesis. PubMed. [Link]

Examples of β-amino alcohols containing chiral auxiliaries are various... (n.d.).

ResearchGate. [Link]

Hattori, G., et al. (2009). Enantioselective Ring Opening of Propargyl Epoxides. Synfacts.

[Link]

Aminohydroxylation of Olefins: Development and Applications. (n.d.). MSU chemistry. [Link]

Srivastava, N., & Ha, H.-J. (2023). Regioselective ring opening of aziridine for synthesizing

azaheterocycle. Frontiers. [Link]

18.6: Reactions of Epoxides - Ring-opening. (2024, March 24). Chemistry LibreTexts. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 20 Tech Support

https://www.organic-chemistry.org/synthesis/C1-N/amines/amination3.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7754924/
https://www.omicsonline.org/open-access/a-brief-review-on-synthesis-of-amino-alcohols-by-ring-opening-ofepoxides-2161-0401-1000216.php?aid=88126
https://www.ingentaconnect.com/content/ben/coc/2004/00000008/00000007/art00002
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10025916/
https://www.researchgate.net/figure/Examples-of-pharmaceutical-compounds-bearing-a-chiral-b-amino-alcohol-moiety_fig1_320349429
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c5ra23600b
https://pubmed.ncbi.nlm.nih.gov/27576085/
https://www.researchgate.net/figure/Examples-of-b-amino-alcohols-containing-chiral-auxiliaries-are-various-Sphingoid-bases_fig1_319629082
https://www.thieme-connect.de/products/ejournals/pdf/10.1055/s-0029-1218413.pdf
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/acchvmat/aminhyd.pdf
https://www.frontiersin.org/articles/10.3389/fchem.2023.1278144/full
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(Morsch_et_al.)/18%3A_Ethers_and_Epoxides%3B_Thiols_and_Sulfides/18.06%3A_Reactions_of_Epoxides_-_Ring-opening
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13167615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wang, Z., et al. (2023). Ring-Opening of Aziridines by Pendant Sulfamates Allows for

Regioselective and Stereospecific Preparations of Vicinal Diamines. ChemRxiv. [Link]

New Approach Facilitates Chiral Amino Alcohol Synthesis. (2023, October 12). Westlake

University. [Link]

Singh, R. P., & Singh, R. K. (2015). Enantioselective Synthesis of β-amino acids: A Review.

Hilaris Publisher. [Link]

Mangas-Sanchez, J., et al. (2019). Enantioselective Synthesis of Chiral Vicinal Amino

Alcohols Using Amine Dehydrogenases. ResearchGate. [Link]

Begum, Z., et al. (2020). Simple primary β-amino alcohols as organocatalysts for the

asymmetric Michael addition of β-keto esters to nitroalkenes. RSC Publishing. [Link]

Chiral auxiliary. (2024, January 10). Wikipedia. [Link]

Butler, C. R. (2004). AZIRIDINES: RETHINKING THEIR APPLICATION AND

MANIPULATION IN SYNTHESIS. Illinois Chemistry. [Link]

Langen, A. E. S., et al. (2005). Enantioselective Organocatalytic Aminomethylation of

Aldehydes: A Role for Ionic Interactions and Efficient Access to β2-Amino Acids. University of

Wisconsin–Madison. [Link]

Nakano, H., et al. (2018). β-Amino Alcohol Organocatalysts for Asymmetric Additions.

ResearchGate. [Link]

Wu, S., et al. (2021). Stereoselective Biosynthesis of Bichiral Amino Alcohols from Diketone

via Difunctionalization. ACS Omega. [Link]

Praz, N., et al. (2022). Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring

Tertiary Carbon Stereocenters. AIR Unimi. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 17 / 20 Tech Support

https://chemrxiv.org/engage/chemrxiv/article-details/64d509f74339e3f17d74b98e
https://www.westlake.edu.cn/news/info/New_Approach_Facilitates_Chiral_Amino_Alcohol_Synthesis.shtml
https://www.hilarispublisher.com/open-access/enantioselective-synthesis-of-amino-acids-a-review-2161-0401-1000181.pdf
https://www.researchgate.net/publication/334239857_Enantioselective_Synthesis_of_Chiral_Vicinal_Amino_Alcohols_Using_Amine_Dehydrogenases
https://pubs.rsc.org/en/content/articlelanding/2021/njc/d0nj05139k
https://en.wikipedia.org/wiki/Chiral_auxiliary
https://organicchemistrydata.org/links/research-group-meetings/butler-group/seminars/christopher-butler-aziridines-rethinking-their-application-and-manipulation-in-synthesis-september-16-2004/
https://gellman.chem.wisc.edu/wp-content/uploads/sites/124/2017/02/136.pdf
https://www.researchgate.net/publication/325934151_b-Amino_Alcohol_Organocatalysts_for_Asymmetric_Additions
https://pubs.acs.org/doi/10.1021/acsomega.1c01597
https://air.unimi.it/retrieve/handle/2434/931294/1721510/orglett.2c02341.pdf
https://www.benchchem.com/product/b13167615?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13167615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural
products and some synthetic complex bio-active molecules - PMC [pmc.ncbi.nlm.nih.gov]

2. aapep.bocsci.com [aapep.bocsci.com]

3. α-Amino Acids, β-Amino Alcohols and Related Compounds a...: Ingenta Connect
[ingentaconnect.com]

4. researchgate.net [researchgate.net]

5. pubs.acs.org [pubs.acs.org]

6. rroij.com [rroij.com]

7. Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition
of β-keto esters to nitroalkenes - RSC Advances (RSC Publishing)
DOI:10.1039/D0RA09041G [pubs.rsc.org]

8. researchgate.net [researchgate.net]

9. Enantioselective radical C–H amination for the synthesis of β-amino alcohols - PMC
[pmc.ncbi.nlm.nih.gov]

10. Sharpless oxyamination - Wikipedia [en.wikipedia.org]

11. Sharpless Aminohydroxylation (Oxyamination) [organic-chemistry.org]

12. researchgate.net [researchgate.net]

13. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

14. pubs.acs.org [pubs.acs.org]

15. Sharpless Asymmetric Aminohydroxylation: Scope, Limitations, and Use in Synthesis -
PubMed [pubmed.ncbi.nlm.nih.gov]

16. pubs.acs.org [pubs.acs.org]

17. Ring Opening of Aziridines by Pendant Silanols Allows for Preparations of (±)-Clavaminol
H, (±)-Des-Acetyl-Clavaminol H, (±)-Dihydrosphingosine, and (±)-N-
Hexanoyldihydrosphingosine - PMC [pmc.ncbi.nlm.nih.gov]

18. Enantioselective syntheses of β-amino alcohols catalyzed by recyclable chiral Fe(iii)
metal complex - RSC Advances (RSC Publishing) [pubs.rsc.org]

19. chem.libretexts.org [chem.libretexts.org]

20. Catalytic Asymmetric Ring Opening of meso-Epoxides with Aromatic Amines in Water
[organic-chemistry.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 18 / 20 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9092437/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9092437/
https://aapep.bocsci.com/amino-acids/amino-alcohol-3253.html
https://www.ingentaconnect.com/contentone/ben/coc/2005/00000009/00000003/art00001?crawler=true
https://www.ingentaconnect.com/contentone/ben/coc/2005/00000009/00000003/art00001?crawler=true
https://www.researchgate.net/figure/Examples-of-pharmaceutical-compounds-bearing-a-chiral-b-amino-alcohol-moiety_fig1_335672731
https://pubs.acs.org/doi/abs/10.1021/acs.chemrev.5c00435
https://www.rroij.com/open-access/a-brief-review-on-synthesis-of-amino-alcohols-by-ring-opening-ofepoxides-.pdf
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra09041g
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra09041g
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d0ra09041g
https://www.researchgate.net/publication/326095975_b-Amino_Alcohol_Organocatalysts_for_Asymmetric_Additions
https://pmc.ncbi.nlm.nih.gov/articles/PMC7390680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7390680/
https://en.wikipedia.org/wiki/Sharpless_oxyamination
https://www.organic-chemistry.org/namedreactions/sharpless-aminohydroxylation.shtm
https://www.researchgate.net/publication/279141384_The_Sharpless_Asymmetric_Aminohydroxylation
https://www2.chemistry.msu.edu/faculty/wulff/myweb26/CEM%20958%20Seminars_pdf/FS00_SS01_Manish.pdf
https://pubs.acs.org/doi/10.1021/ol9903032
https://pubmed.ncbi.nlm.nih.gov/29711639/
https://pubmed.ncbi.nlm.nih.gov/29711639/
https://pubs.acs.org/doi/10.1021/ol0475360
https://pmc.ncbi.nlm.nih.gov/articles/PMC10017055/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10017055/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10017055/
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c5ra23600b
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c5ra23600b
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/18%3A_Ethers_and_Epoxides_Thiols_and_Sulfides/18.06%3A_Reactions_of_Epoxides_-_Ring-opening
https://www.organic-chemistry.org/abstracts/lit1/006.shtm
https://www.organic-chemistry.org/abstracts/lit1/006.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13167615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. synarchive.com [synarchive.com]

22. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]

23. Noyori Asymmetric Hydrogenation | Thermo Fisher Scientific - SG [thermofisher.com]

24. youtube.com [youtube.com]

25. An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer
hydrogenation of ketones - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

26. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Enantioselective Synthesis of Chiral β-Amino Alcohols:
A Guide to Modern Catalytic Methods]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13167615/docs#enantioselective-synthesis-of-chiral-
amino-alcohols-a-guide-to-modern-catalytic-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 19 / 20 Tech Support

https://synarchive.com/named-reactions/noyori-asymmetric-hydrogenation
https://en.wikipedia.org/wiki/Asymmetric_hydrogenation
https://www.thermofisher.com/sg/en/home/chemicals/learning-center/organic-chemistry-resources/electrophilic-addition-reactions/noyori-asymmetric-hydrogenation.html
https://www.youtube.com/watch?v=npn62U_cx10
https://pubs.rsc.org/en/content/articlelanding/2020/dt/d0dt01204a
https://pubs.rsc.org/en/content/articlelanding/2020/dt/d0dt01204a
https://pubs.acs.org/doi/10.1021/acscatal.5c05544
https://www.benchchem.com/product/b13167615/docs#enantioselective-synthesis-of-chiral-amino-alcohols-a-guide-to-modern-catalytic-methods
https://www.benchchem.com/product/b13167615/docs#enantioselective-synthesis-of-chiral-amino-alcohols-a-guide-to-modern-catalytic-methods
https://www.benchchem.com/product/b13167615/docs#enantioselective-synthesis-of-chiral-amino-alcohols-a-guide-to-modern-catalytic-methods
https://www.benchchem.com/product/b13167615/docs#enantioselective-synthesis-of-chiral-amino-alcohols-a-guide-to-modern-catalytic-methods
https://www.benchchem.com/product/b13167615?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13167615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 20 / 20 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13167615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

